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Introduction

Citreoindole is a prenylated indole alkaloid, a class of secondary metabolites known for their
structural complexity and diverse biological activities. Fungi, particularly those from the
Penicillium and Aspergillus genera, are prolific producers of indole alkaloids. This technical
guide provides a comprehensive overview of the natural occurrence of citreoindole in fungal
species, detailing its producing organisms, isolation and characterization methods, and a
putative biosynthetic pathway.

Natural Occurrence of Citreoindole

Citreoindole has been isolated from the marine-derived fungus Penicillium citrinum MFOOQG.
This strain was obtained from a deep-sea sediment sample collected from the South China
Sea[1][2][3]. The structure of citreoindole was originally reported in 1991 and later revised in
2016 based on detailed spectroscopic analysis and C3 Marfey's analysis[1][2].

Quantitative Data

Currently, there is limited publicly available quantitative data on the yield of citreoindole from
fungal fermentations. However, studies on other metabolites from Penicillium citrinum provide a
basis for expected yields from fungal cultures, which can range from milligrams to grams per
liter depending on the compound and fermentation conditions.
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Metabolite Fungal Strain Yield Reference

13.50 mg/mL to 35.60

Ergot Alkaloids Penicillium citrinum
mg/mL

Citrinin Penicillium citrinum upto 1.75g/L

This table serves as an example for presenting quantitative data. Specific yield data for
citreoindole is not currently available in the reviewed literature.

Experimental Protocols

The following sections detail the methodologies for the fermentation of Penicillium citrinum
MF006, and the subsequent extraction, isolation, and structural elucidation of citreoindole.

Fungal Fermentation and Extraction

A standardized protocol for the cultivation of Penicillium citrinum MF006 and extraction of its
metabolites is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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